Cas no 855927-64-9 (2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide)

• Product Name: 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide
• CAS No: 855927-64-9
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 4657434
• Update Time: 2025-06-08

2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide

• Inchi： 1S/C10H12BrNO2/c11-9-4-2-1-3-8(9)7-10(14)12-5-6-13/h1-4,13H,5-7H2,(H,12,14)
• InChI Key： HZOSIHSERGVSCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(NCCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 1.1
• Topological Polar Surface Area: 49.3

2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide

Professional Introduction to 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide (CAS No. 855927-64-9)

2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide, a compound with the chemical identifier CAS No. 855927-64-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of this amide derivative incorporates a brominated phenyl ring and a hydroxyethyl side chain, which contribute to its distinct reactivity and biological activity.

The synthesis and characterization of 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide have been the focus of numerous research studies, aiming to elucidate its pharmacological properties and explore its utility in developing novel therapeutic agents. The presence of the bromine substituent on the phenyl ring enhances the electrophilicity of the molecule, making it a valuable intermediate in cross-coupling reactions commonly employed in organic synthesis. This feature has been exploited in various synthetic protocols to construct more complex molecular architectures.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide with greater accuracy. Molecular modeling studies suggest that this compound exhibits promising interactions with biological targets, including enzymes and receptors involved in critical metabolic pathways. These findings have opened up new avenues for investigating its potential as an anti-inflammatory agent, a neuroprotective compound, or a modulator of pain signaling pathways.

The hydroxyethyl side chain in the structure of 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide introduces a polar region that can enhance solubility and bioavailability, making it an attractive candidate for pharmacological applications. This feature has been particularly noted in studies exploring its efficacy as a prodrug or a carrier molecule for delivering active pharmaceutical ingredients. The ability to modify this side chain further allows for fine-tuning of physicochemical properties, such as lipophilicity and metabolic stability, which are crucial for optimizing drug-like characteristics.

In vitro studies have demonstrated that 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide exhibits notable inhibitory effects on certain enzymes associated with diseases like cancer and neurodegenerative disorders. For instance, preliminary data indicate that this compound may interfere with the activity of kinases and proteases implicated in tumor growth and progression. Additionally, its interaction with receptors involved in pain perception has been explored, suggesting potential benefits in managing chronic pain conditions.

The growing interest in 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide has prompted researchers to investigate its pharmacokinetic profile. Pharmacokinetic studies are essential for understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. These studies have provided valuable insights into the compound's absorption rate, tissue distribution, and potential for drug-drug interactions. Such information is critical for determining appropriate dosing regimens and ensuring therapeutic efficacy while minimizing adverse effects.

Furthermore, the development of novel synthetic methodologies has played a pivotal role in facilitating access to 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide for broader research applications. Advanced synthetic techniques have enabled chemists to produce this compound with high purity and yield, thereby supporting extensive pharmacological investigations. These advancements have also paved the way for exploring derivative compounds with enhanced biological activity or improved pharmacokinetic properties.

The integration of machine learning algorithms into drug discovery processes has further accelerated the exploration of 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide's potential applications. By leveraging large datasets and predictive models, researchers can identify promising molecular modifications that could enhance therapeutic efficacy or reduce toxicity. This interdisciplinary approach combines expertise from chemistry, biology, and computer science to streamline the development of novel pharmaceuticals.

Future directions in the study of 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide include investigating its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical insights into its therapeutic potential and guide the design of next-generation derivatives with improved properties. Additionally, preclinical studies are necessary to assess its safety profile and establish effective dosing strategies before moving into clinical trials.

The versatility of 2-(2-Bromophenyl)-N-(2-hydroxyethyl)acetamide as a building block for medicinal chemistry applications is evident from its diverse range of potential uses. Whether as an intermediate in synthetic chemistry or as a lead compound for drug development, this molecule exemplifies the innovative approaches being employed to address complex diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in pharmaceutical innovation for years to come.